N-(2-methoxyphenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C22H18N4O4/c1-29-18-12-6-5-11-17(18)23-19(27)14-26-13-7-10-16(22(26)28)21-24-20(25-30-21)15-8-3-2-4-9-15/h2-13H,14H2,1H3,(H,23,27)
• InChI Key: OWWOUMSRBONRTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C22H18N4O4
• Molecular Weight: 402.4 g/mol

Description

N-(2-methoxyphenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C22H18N4O4 and its molecular weight is 402.41. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyphenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyphenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

• Design, Synthesis, and Characterization of Anticancer Compounds: Novel acetamide derivatives containing 1,3,4-oxadiazole and pyridine units have been synthesized and evaluated for their cytotoxicity against various cancer cell lines, such as PANC-1, HepG2, and MCF7. These compounds were found to exhibit significant cytotoxic effects, with certain derivatives showing high potency in inhibiting cancer cell growth at low micromolar concentrations (Vinayak et al., 2014).

Antimicrobial Applications

• Computational and Pharmacological Evaluation for Antimicrobial Activity: A study on heterocyclic 1,3,4-oxadiazole and pyrazole derivatives evaluated their potential in toxicity assessment, tumor inhibition, and antimicrobial activities. The research indicated that some compounds exhibited binding and moderate inhibitory effects against targets like epidermal growth factor receptor (EGFR) and cyclooxygenase-2 (COX-2), demonstrating their potential as antimicrobial and anticancer agents (Faheem, 2018).

Synthesis and Characterization of Novel Compounds

• Synthesis of Derivatives with Potential Chemotherapeutic Applications: Research on the synthesis of hydrazide, oxadiazole derivatives, and their evaluation for antimicrobial and antiproliferative activities against human tumor cell lines has shown promising results. Certain derivatives demonstrated high inhibitory activity against tumor cell lines, highlighting their potential as chemotherapeutic agents (Kaya et al., 2017).